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Sutinasterol Sutinasterol Sutinasterol is a natural product found in Xestospongia with data available.
Brand Name: Vulcanchem
CAS No.: 129620-23-1
VCID: VC21185018
InChI: InChI=1S/C31H52O/c1-8-23(22(5)20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(32)15-17-30(24,6)29(26)16-18-31(27,28)7/h12,20-21,23-25,27-29,32H,5,8-11,13-19H2,1-4,6-7H3/t21-,23-,24+,25+,27-,28+,29+,30+,31-/m1/s1
SMILES: CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)C(=C)C(C)C
Molecular Formula: C31H52O
Molecular Weight: 440.7 g/mol

Sutinasterol

CAS No.: 129620-23-1

Cat. No.: VC21185018

Molecular Formula: C31H52O

Molecular Weight: 440.7 g/mol

* For research use only. Not for human or veterinary use.

Sutinasterol - 129620-23-1

Specification

Description Sutinasterol is a natural product found in Xestospongia with data available.
CAS No. 129620-23-1
Molecular Formula C31H52O
Molecular Weight 440.7 g/mol
IUPAC Name (3S,5S,9R,10S,13R,14R,17R)-17-[(2R,5R)-5-ethyl-7-methyl-6-methylideneoctan-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C31H52O/c1-8-23(22(5)20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(32)15-17-30(24,6)29(26)16-18-31(27,28)7/h12,20-21,23-25,27-29,32H,5,8-11,13-19H2,1-4,6-7H3/t21-,23-,24+,25+,27-,28+,29+,30+,31-/m1/s1
Standard InChI Key ALRMQDKADQHRGT-BARFHZGGSA-N
Isomeric SMILES CC[C@H](CC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C)C(=C)C(C)C
SMILES CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)C(=C)C(C)C
Canonical SMILES CCC(CCC(C)C1CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)C(=C)C(C)C

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